AM 103
AM 103
AM 103 is a potent and selective FLAP inhibitor, with an IC50 value of 4.2 nM.
Brand Name:
Vulcanchem
CAS No.:
1147872-22-7
VCID:
VC0007180
InChI:
InChI=1S/C36H39N3O4S.Na/c1-35(2,3)44-33-29-19-28(43-23-27-9-7-8-18-37-27)15-16-30(29)39(31(33)20-36(4,5)34(40)41)22-24-10-12-25(13-11-24)26-14-17-32(42-6)38-21-26;/h7-19,21H,20,22-23H2,1-6H3,(H,40,41);
SMILES:
CC(C)(C)SC1=C(N(C2=C1C=C(C=C2)OCC3=CC=CC=N3)CC4=CC=C(C=C4)C5=CN=C(C=C5)OC)CC(C)(C)C(=O)O.[Na]
Molecular Formula:
C₃₆H₄₀N₃NaO₄S
Molecular Weight:
633.78
AM 103
CAS No.: 1147872-22-7
Inhibitors
VCID: VC0007180
Molecular Formula: C₃₆H₄₀N₃NaO₄S
Molecular Weight: 633.78
| CAS No. | 1147872-22-7 |
|---|---|
| Product Name | AM 103 |
| Molecular Formula | C₃₆H₄₀N₃NaO₄S |
| Molecular Weight | 633.78 |
| Standard InChI | InChI=1S/C36H39N3O4S.Na/c1-35(2,3)44-33-29-19-28(43-23-27-9-7-8-18-37-27)15-16-30(29)39(31(33)20-36(4,5)34(40)41)22-24-10-12-25(13-11-24)26-14-17-32(42-6)38-21-26;/h7-19,21H,20,22-23H2,1-6H3,(H,40,41); |
| Standard InChIKey | VANSVYMYESBUFV-UHFFFAOYSA-N |
| SMILES | CC(C)(C)SC1=C(N(C2=C1C=C(C=C2)OCC3=CC=CC=N3)CC4=CC=C(C=C4)C5=CN=C(C=C5)OC)CC(C)(C)C(=O)O.[Na] |
| Description | AM 103 is a potent and selective FLAP inhibitor, with an IC50 value of 4.2 nM. |
| Reference | [1]. Hutchinson JH, et al. 5-lipoxygenase-activating protein inhibitors: development of 3-[3-tert-butylsulfanyl-1-[4-(6-methoxy-pyridin-3-yl)-benzyl]-5-(pyridin-2-ylmethoxy)-1H-indol-2-yl]-2,2-dimethyl-propionic acid (AM103). J Med Chem. 2009 Oct 8;52(19):5803-15.[2]. Lorrain DS, et al. Pharmacological characterization of 3-[3-tert-butylsulfanyl-1-[4-(6-methoxy-pyridin-3-yl)-benzyl]-5-(pyridin-2-ylmethoxy)-1H-indol-2-yl]-2,2-dimethyl-propionic acid (AM103), a novel selective 5-lipoxygenase-activating protein inhibitor that reduces acute and chronic inflammation. J Pharmacol Exp Ther. 2009 Dec;331(3):1042-50. |
| PubChem Compound | 129010507 |
| Last Modified | Nov 11 2021 |
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